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Compound of Interest

Compound Name:
2-Azido-N-phenylacetyl-

butyramide

Cat. No.: B12048913

Get Quote

Executive Summary
2-Azido-N-phenylacetyl-butyramide is a specialized aliphatic azide probe designed for

chemoproteomic profiling. Unlike metabolic probes (e.g., AHA, ManNAz) that globally label

nascent biomolecules, this compound functions as a targeted scaffold mimic. It combines a

hydrophobic phenylacetyl "cap" with a butyramide core bearing a bioorthogonal azide handle.

Primary Application: Identifying binding partners (receptors, enzymes like deacetylases or

acylases) that recognize phenylacetyl or butyryl moieties, followed by downstream conjugation

via Click Chemistry (CuAAC or SPAAC).
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Feature
2-Azido-N-

phenylacetyl-

butyramide

Metabolic Probes

(e.g., AHA)

Photoaffinity Probes

(e.g., Az-Phe)

Probe Type
Scaffold/Substrate

Mimic

Metabolic Building

Block
Photo-Crosslinker

Labeling Mechanism
Affinity Binding /

Substrate Recognition

Biosynthetic

Incorporation

UV-Induced Covalent

Bond

Bioorthogonal Handle
Aliphatic Azide (2-

position)
Aliphatic Azide

Aromatic Azide /

Diazirine

Selectivity High (Target-Specific) Low (Proteome-Wide) High (Site-Specific)

Reactivity CuAAC / SPAAC CuAAC / SPAAC UV Activation + Click

Steric Footprint Low (~246 Da) Very Low Medium

Technical Analysis & Mechanism
Structural Logic
The compound (

) consists of three functional domains:

Recognition Motif (Phenylacetyl): A hydrophobic moiety often recognized by enzymes such

as Penicillin G Acylase, Histone Deacetylases (HDACs), or specific hydrophobic pockets in

receptors.

Linker/Core (Butyramide): A 4-carbon amide backbone. The "2-Azido" substitution places the

bioorthogonal handle adjacent to the carbonyl, mimicking the

-position of an amino acid (similar to 2-aminobutyric acid).

Warhead (Azide): A chemically inert group under physiological conditions that reacts

specifically with alkynes.
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Unlike activity-based probes (ABPs) that covalently modify the active site (e.g.,

fluorophosphonates), this probe typically acts as a reversible binder or slow substrate.

Detection relies on the formation of a stable ternary complex or the retention of the probe within

the binding pocket during crosslinking/fixation, followed by ligation to a reporter tag.

Graphviz Diagram: Probe Workflow
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Figure 1: Chemoproteomic workflow using 2-Azido-N-phenylacetyl-butyramide for target

identification.

Performance Comparison
Versus Metabolic Probes (e.g., Azidohomoalanine - AHA)

AHA replaces methionine in all nascent proteins. It provides a measure of global protein

synthesis but lacks structural specificity.

2-Azido-N-phenylacetyl-butyramide does not incorporate into the proteome translationally.

Instead, it "fishes" for proteins that specifically bind its unique structure.

Advantage:[1] Drastically reduced background noise compared to AHA.

Disadvantage:[2][3] Requires the target to have affinity for this specific scaffold.

Versus Photoaffinity Probes (e.g., Azido-Phenylalanine)
Aromatic Azides (Az-Phe): Upon UV irradiation (254-365 nm), these generate highly reactive

nitrenes that covalently crosslink to any nearby C-H or N-H bond. This allows for mapping

the exact binding site.
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Aliphatic Azides (This Probe): The 2-azido group is not photoactivatable. It serves purely as

a tag.

Implication: This probe is best used for affinity-based enrichment (pull-down) rather than

mapping the exact amino acid residue in the binding pocket, unless used in conjunction

with a separate crosslinker.

Kinetics and Reactivity
The aliphatic azide in the 2-position is sterically accessible but less reactive than aromatic

azides in CuAAC.

Reaction Type: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Rate Constant (

): Typically

with Cu(I) catalysis.

Stability: Highly stable in cell lysate; resistant to reduction by glutathione (unlike some

aromatic azides).

Experimental Protocols
Protocol A: Lysate Labeling (Affinity Pull-Down)
Objective: Identify proteins that bind 2-Azido-N-phenylacetyl-butyramide in a complex

proteome.

Lysate Preparation:

Lyse cells (e.g., HeLa, Jurkat) in PBS containing 0.1% NP-40 and protease inhibitors.

Adjust protein concentration to 1-2 mg/mL.

Probe Incubation:
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Add 2-Azido-N-phenylacetyl-butyramide (dissolved in DMSO) to a final concentration of

10-100 µM.

Control: Prepare a sample with DMSO only or with a competitive inhibitor (e.g.,

Phenylbutyrate) at 10x excess.

Incubate for 1 hour at 37°C or 4°C (depending on target stability).

Click Reaction (CuAAC):

Add the following reagents sequentially:

1. Alkyne-Biotin (100 µM final).

2. TCEP (1 mM final).

3. TBTA Ligand (100 µM final).

4. CuSO4 (1 mM final).

Vortex and incubate for 1 hour at Room Temperature (RT).

Precipitation & Wash:

Precipitate proteins using cold Methanol/Chloroform or Acetone to remove excess probe.

Resuspend pellet in 1% SDS/PBS.

Enrichment:

Incubate with Streptavidin-Agarose beads for 2 hours.

Wash beads stringently (1% SDS, then 4M Urea, then PBS).

Elution & Analysis:

Elute with biotin or boil in SDS-PAGE buffer.

Analyze via Western Blot (Streptavidin-HRP) or LC-MS/MS.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12048913/docs?utm_src=pdf-body#comparative-guide-2-azido-n-phenylacetyl-butyramide-vs-standard-bioorthogonal-probes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12048913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Live Cell Labeling (Cell Permeability)
Note: The hydrophobicity of the phenylacetyl group generally confers good cell permeability.

Treat cells with 50-200 µM probe for 2-4 hours.

Wash cells 3x with PBS to remove unbound probe.

Lyse cells and proceed to Step 3 (Click Reaction) above.

Quantitative Data Summary
Parameter Value / Description Source/Validation

Molecular Weight 246.27 Da
Calculated (

)

Solubility DMSO (>50 mM), Ethanol SCBT/Sigma Data

Cell Permeability High (Predicted logP ~1.5-2.0) Structure-Activity Relationship

Click Efficiency
>90% conversion (1h, 1mM

Cu)

Standard Aliphatic Azide

Profile

Toxicity Low (at <100 µM)
Based on Phenylbutyrate

analogs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2D IR photon echo of Azido- probes for Biomolecular Dynamics - PMC
[pmc.ncbi.nlm.nih.gov]

2. scbt.com [scbt.com]

3. epub.uni-regensburg.de [epub.uni-regensburg.de]

4. 2-azido-N-phenylacetyl-butyramide AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Comparative Guide: 2-Azido-N-phenylacetyl-butyramide
vs. Standard Bioorthogonal Probes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12048913/docs#comparative-guide-2-azido-n-
phenylacetyl-butyramide-vs-standard-bioorthogonal-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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